Cas no 1806313-55-2 (Methyl 4-cyano-5-mercapto-2-methylbenzoate)

• Product Name: Methyl 4-cyano-5-mercapto-2-methylbenzoate
• CAS No: 1806313-55-2
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 4951757
• Update Time: 2025-08-05

Methyl 4-cyano-5-mercapto-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-5-mercapto-2-methylbenzoate

• Inchi： 1S/C10H9NO2S/c1-6-3-7(5-11)9(14)4-8(6)10(12)13-2/h3-4,14H,1-2H3
• InChI Key： GAMXKJRTBNLWHZ-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=CC(C)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2
• Topological Polar Surface Area: 51.1

Additional information on Methyl 4-cyano-5-mercapto-2-methylbenzoate

Methyl 4-cyano-5-mercapto-2-methylbenzoate (CAS No. 1806313-55-2): A Comprehensive Overview

Methyl 4-cyano-5-mercapto-2-methylbenzoate, identified by its CAS number 1806313-55-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a unique structural arrangement of functional groups, has garnered attention due to its potential applications in various scientific domains. The presence of both cyano and thiol groups in its molecular structure makes it a versatile candidate for further exploration, particularly in the development of novel therapeutic agents and agrochemicals.

The compound's molecular formula, C₁₀H₇NO₂S, underscores its complex composition and the diverse chemical interactions it can undergo. The cyano group (-CN) attached to the benzoate ring introduces a polar character, enhancing its solubility in polar solvents and facilitating its participation in hydrogen bonding interactions. On the other hand, the thiol group (-SH) provides a nucleophilic site, making it susceptible to various chemical modifications and reactions.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, with compounds like Methyl 4-cyano-5-mercapto-2-methylbenzoate playing a pivotal role. Research has demonstrated that such molecules can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique combination of functional groups in this compound allows it to interact with biological targets in multiple ways, potentially leading to the development of more effective drugs.

One of the most intriguing aspects of Methyl 4-cyano-5-mercapto-2-methylbenzoate is its potential role in medicinal chemistry. The cyano group can serve as a handle for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological properties. For instance, studies have shown that cyano-substituted benzoates can act as intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). Similarly, the thiol group can be oxidized to form disulfides or conjugated with other molecules to improve drug delivery systems.

The agrochemical industry has also shown interest in this compound due to its structural features. The presence of both electron-withdrawing and electron-donating groups can influence its interaction with biological systems, making it a promising candidate for developing new pesticides and herbicides. Recent research has highlighted the use of thiophenolic compounds in crop protection agents, where the thiol group plays a crucial role in their mechanism of action.

From a synthetic chemistry perspective, Methyl 4-cyano-5-mercapto-2-methylbenzoate offers a rich ground for exploration. The benzoate ring provides a stable scaffold for further modifications, while the cyano and thiol groups offer multiple sites for functionalization. Advanced synthetic techniques, such as cross-coupling reactions and organometallic chemistry, can be employed to create derivatives with tailored properties. These derivatives could then be tested for their biological activity using high-throughput screening methods.

The computational chemistry approach has also been instrumental in understanding the behavior of Methyl 4-cyano-5-mercapto-2-methylbenzoate. Molecular modeling studies have helped elucidate its interactions with biological targets at an atomic level. These insights are crucial for designing molecules with improved binding affinity and selectivity. Additionally, computational methods have been used to predict the metabolic pathways and potential toxicities of this compound, providing valuable information for its safe and effective use.

In conclusion, Methyl 4-cyano-5-mercapto-2-methylbenzoate (CAS No. 1806313-55-2) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing global challenges related to health and agriculture.